4-(2,4-dimethoxyphenyl)-N-[(4E)-2-(4-methoxyphenyl)-4H-chromen-4-ylidene]-5-methyl-1,3-thiazol-2-amine

• Molecular Formula: C28H24N2O4S
• Molecular Weight: 484.6 g/mol
• IUPAC Name: (E)-N-[4-(2,4-dimethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-2-(4-methoxyphenyl)chromen-4-imine
• InChI: InChI=1S/C28H24N2O4S/c1-17-27(22-14-13-20(32-3)15-26(22)33-4)30-28(35-17)29-23-16-25(18-9-11-19(31-2)12-10-18)34-24-8-6-5-7-21(23)24/h5-16H,1-4H3/b29-23+
• InChI Key: IDRDGGURTPJZPB-BYNJWEBRSA-N
• Isomeric SMILES: CC1=C(N=C(S1)/N=C/2\C=C(OC3=CC=CC=C32)C4=CC=C(C=C4)OC)C5=C(C=C(C=C5)OC)OC
• Canonical SMILES: CC1=C(N=C(S1)N=C2C=C(OC3=CC=CC=C32)C4=CC=C(C=C4)OC)C5=C(C=C(C=C5)OC)OC

Description

4-(2,4-dimethoxyphenyl)-N-[(4E)-2-(4-methoxyphenyl)-4H-chromen-4-ylidene]-5-methyl-1,3-thiazol-2-amine is a complex organic compound that belongs to the class of thiazole derivatives. This compound is characterized by its unique structure, which includes a thiazole ring, a chromene moiety, and multiple methoxy groups. It is of interest in various fields of scientific research due to its potential biological activities and applications.

Preparation Methods

The synthesis of 4-(2,4-dimethoxyphenyl)-N-[(4E)-2-(4-methoxyphenyl)-4H-chromen-4-ylidene]-5-methyl-1,3-thiazol-2-amine typically involves multi-step organic reactions. The synthetic route may include the following steps:

Formation of the Thiazole Ring: This can be achieved through the cyclization of appropriate precursors under specific conditions.

Introduction of the Chromene Moiety: This step involves the condensation of suitable starting materials to form the chromene structure.

Final Assembly: The final step involves the coupling of the thiazole and chromene intermediates to form the target compound.

Industrial production methods may involve optimization of these steps to enhance yield and purity, often using automated reactors and advanced purification techniques.

Chemical Reactions Analysis

4-(2,4-dimethoxyphenyl)-N-[(4E)-2-(4-methoxyphenyl)-4H-chromen-4-ylidene]-5-methyl-1,3-thiazol-2-amine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as hydrogen peroxide or potassium permanganate, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The methoxy groups can be substituted with other functional groups using appropriate reagents and conditions.

Condensation: The compound can participate in condensation reactions to form larger molecules or polymers.

Common reagents and conditions used in these reactions include acids, bases, solvents like ethanol or dichloromethane, and catalysts such as palladium or platinum.

Scientific Research Applications

4-(2,4-dimethoxyphenyl)-N-[(4E)-2-(4-methoxyphenyl)-4H-chromen-4-ylidene]-5-methyl-1,3-thiazol-2-amine has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and materials.

Biology: The compound is studied for its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 4-(2,4-dimethoxyphenyl)-N-[(4E)-2-(4-methoxyphenyl)-4H-chromen-4-ylidene]-5-methyl-1,3-thiazol-2-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved are subjects of ongoing research.

Comparison with Similar Compounds

4-(2,4-dimethoxyphenyl)-N-[(4E)-2-(4-methoxyphenyl)-4H-chromen-4-ylidene]-5-methyl-1,3-thiazol-2-amine can be compared with similar compounds such as:

Ethyl acetoacetate: A widely used chemical intermediate with similar functional groups.

Acetylacetone: Another compound with keto-enol tautomerism, similar to the methoxy groups in the target compound.

Diketene: Used in the synthesis of various organic compounds, including those with thiazole rings.

The uniqueness of this compound lies in its specific combination of functional groups and structural features, which confer distinct chemical and biological properties.